Cas no 917943-85-2 (Benzenamine, 3-bromo-N-2-propen-1-yl-)
917943-85-2 structure
Product Name:Benzenamine, 3-bromo-N-2-propen-1-yl-
CAS No:917943-85-2
MF:C9H10BrN
MW:212.086401462555
CID:781532
PubChem ID:24747736
Update Time:2025-04-19
Benzenamine, 3-bromo-N-2-propen-1-yl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 3-bromo-N-2-propen-1-yl-
- 3-bromo-N-prop-2-enylaniline
- AKOS011421889
- CHEMBL1866617
- MLS000911966
- HMS3342I18
- DTXSID80647159
- SMR000551049
- 917943-85-2
- HMS2207K10
- SCHEMBL4033840
- 3-Bromo-N-(prop-2-en-1-yl)aniline
-
- Inchi: 1S/C9H10BrN/c1-2-6-11-9-5-3-4-8(10)7-9/h2-5,7,11H,1,6H2
- InChI Key: NOPBIQMIYFEXBY-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)NCC=C
Computed Properties
- Exact Mass: 210.99966g/mol
- Monoisotopic Mass: 210.99966g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 12Ų
Benzenamine, 3-bromo-N-2-propen-1-yl- Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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